4-Bromo-6-(trifluoromethyl)nicotinaldehyde
Overview
Description
“4-Bromo-6-(trifluoromethyl)nicotinaldehyde” is a chemical compound . It is also known as "4-Bromo-6-(trifluoromethyl)pyridine-3-carboxylic acid" .
Synthesis Analysis
Trifluoromethylpyridines, such as “4-Bromo-6-(trifluoromethyl)nicotinaldehyde”, are key structural motifs in active agrochemical and pharmaceutical ingredients . They are synthesized using various methods, and their major use is in the protection of crops from pests . More than 20 new trifluoromethylpyridine-containing agrochemicals have acquired ISO common names .Molecular Structure Analysis
The molecular formula of “4-Bromo-6-(trifluoromethyl)nicotinaldehyde” is C7H3BrF3NO . The average mass is 254.004 Da .Scientific Research Applications
Synthesis of Complex Compounds :
- 4-Bromo-6-(trifluoromethyl)nicotinaldehyde is used as an intermediate in the synthesis of complex organic compounds. For instance, it has been employed in the synthesis of 3-pyridyl-5,7-di(trifluoromethyr)-1,8-naphthyridin-2(1H)ones (Eichler, Rooney, & Williams, 1976).
- It is also utilized in the enantioselective formation of CF3-dihydropyrans, which serve as versatile building blocks for coupling reactions (Donslund et al., 2015).
Construction of Fluorinated Azaheterocycles :
- Research has demonstrated the synthesis of biologically important CF3-bearing azaheterocycles like pyrazoles, pyridones, and triazoles using 4-Bromo-6-(trifluoromethyl)nicotinaldehyde (Usachev et al., 2021).
Polyimide Synthesis :
- This compound has been used in the synthesis of novel diamine monomers for polyimide formation, which are important in the field of materials science, particularly for applications like liquid crystal display materials (Choi, Cho, & Yoon, 2010).
Antibacterial Agents :
- It serves as a precursor in the synthesis of 2,3,5,7-substituted-pyrido[2,3-d]pyrimidin-4(3H)-one derivatives, which have shown potential antibacterial activity (Bheemanapalli, Akkinepally, & Pamulaparthy, 2008).
Fluorescence Studies :
- 4-Bromo-6-(trifluoromethyl)nicotinaldehyde is used in the study of fluorescence properties of substituted compounds, contributing to the understanding of optical characteristics and potential applications in sensing technologies (Corrie, Munasinghe, & Rettig, 2000).
properties
IUPAC Name |
4-bromo-6-(trifluoromethyl)pyridine-3-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3BrF3NO/c8-5-1-6(7(9,10)11)12-2-4(5)3-13/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QVZVEWCPNLENSL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CN=C1C(F)(F)F)C=O)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3BrF3NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401219155 |
Source
|
| Record name | 4-Bromo-6-(trifluoromethyl)-3-pyridinecarboxaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401219155 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.00 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-6-(trifluoromethyl)nicotinaldehyde | |
CAS RN |
1060810-63-0 |
Source
|
| Record name | 4-Bromo-6-(trifluoromethyl)-3-pyridinecarboxaldehyde | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1060810-63-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Bromo-6-(trifluoromethyl)-3-pyridinecarboxaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401219155 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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